Cas no 14803-74-8 (Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI))

Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI) structure
14803-74-8 structure
Product Name:Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI)
CAS No:14803-74-8
MF:C10H12N2O4
MW:224.213282585144
CID:152723
PubChem ID:255880
Update Time:2025-04-19

Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI)
    • methyl N-[2-(methoxycarbonylamino)phenyl]carbamate
    • AC1L5TE5
    • AC1Q605O
    • CTK4C5675
    • dimethyl benzene-1,2-diylbiscarbamate
    • NCIOpen2_004384
    • NSC81866
    • dimethyl 1,2-phenylenebiscarbamate
    • Dimethyl N,N'-(1,2-phenylene)dicarbamate
    • AKOS003442140
    • HMS1589D13
    • SR-01000255345
    • 14803-74-8
    • DTXSID40292346
    • NSC-81866
    • SR-01000255345-1
    • SCHEMBL11659356
    • Inchi: 1S/C10H12N2O4/c1-15-9(13)11-7-5-3-4-6-8(7)12-10(14)16-2/h3-6H,1-2H3,(H,11,13)(H,12,14)
    • InChI Key: GTVVGJHYDWSUHA-UHFFFAOYSA-N
    • SMILES: O(C)C(NC1C=CC=CC=1NC(=O)OC)=O

Computed Properties

  • Exact Mass: 224.07976
  • Monoisotopic Mass: 224.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • PSA: 76.66
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk